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Compound of Interest |

Compound Name: 1-Cyclopentylcyclopropan-1-ol
CAS No.: 1248312-70-0
Cat. No.: B2381949

Get Quote

This guide provides a comprehensive technical overview of 1-Cyclopentylcyclopropan-1-ol, a

unique tertiary alcohol incorporating both a cyclopentyl and a cyclopropyl moiety. This
document is intended for researchers, scientists, and professionals in the field of drug
development and synthetic chemistry, offering insights into its synthesis, structural
characteristics, potential applications, and safe handling protocols.

Introduction

1-Cyclopentylcyclopropan-1-ol is a fascinating carbocyclic compound that stands at the
intersection of several key structural motifs in organic chemistry. Its structure, featuring a
strained three-membered cyclopropane ring attached to a tertiary alcohol and a five-membered
cyclopentane ring, suggests a rich and complex chemical profile. While not a widely
commercialized compound, its potential as a building block in medicinal chemistry and
materials science is significant. The rigid framework of the cyclopropyl group combined with the
conformational flexibility of the cyclopentyl ring offers a unique scaffold for the design of novel
molecules with specific three-dimensional orientations.
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The cyclopropyl group is a particularly valuable pharmacophore in drug design, known to
enhance metabolic stability, improve potency, and fine-tune the physicochemical properties of
drug candidates.[1] This guide will delve into the synthetic pathways to access this molecule, its
analytical characterization, and the prospective avenues for its application.

Physicochemical and Computed Properties

A specific CAS Number for 1-Cyclopentylcyclopropan-1-ol is not readily found in major
chemical databases, suggesting it is a novel or less-common compound. The following
properties have been computed and are provided for reference.

Property Value Source
Molecular Formula CsH140 PubChemLite[2]
Molecular Weight 126.20 g/mol PubChem|[3]
Monoisotopic Mass 126.10446 Da PubChemLite[2]
XlogP (predicted) 1.7 PubChemLite[2]
Hydrogen Bond Donor Count 1 PubChem][3]
Hydrogen Bond Acceptor

Count 1 PubChem|[3]
Rotatable Bond Count 1 PubChem|[3]

Molecular Structure:

Caption: 2D structure of 1-Cyclopentylcyclopropan-1-ol.

Synthesis and Mechanistic Insights

The synthesis of 1-substituted cyclopropanols is effectively achieved through the Kulinkovich
reaction.[4][5][6][7] This methodology provides a powerful tool for the construction of the
cyclopropanol motif from readily available esters.

Proposed Synthetic Route: Kulinkovich Reaction
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The synthesis of 1-Cyclopentylcyclopropan-1-ol can be envisioned via the reaction of a
cyclopentanecarboxylic acid ester (e.g., methyl cyclopentanecarboxylate) with a Grignard
reagent, such as ethylmagnesium bromide, in the presence of a titanium(lV) isopropoxide
catalyst.[5][6]

Overall Reaction:

Titanium(IV) Isopropoxide (Ti(OiPr)4)

Koat.

1-Cyclopentylcyclopropan-1-ol
4 2 EtMgBr

Methyl Cyclopentanecarboxylate
Ethylmagnesium Bromide (EtMgBr)

Click to download full resolution via product page

Caption: Proposed synthesis of 1-Cyclopentylcyclopropan-1-ol.

Mechanistic Pathway

The mechanism of the Kulinkovich reaction is intricate, involving the formation of a key
titanacyclopropane intermediate.[4][5]

» Formation of the Titanacyclopropane: Two equivalents of the Grignard reagent (EtMgBr)
react with the titanium(IV) isopropoxide catalyst to form a thermally unstable diethyltitanium
species. This intermediate undergoes rapid (-hydride elimination, releasing ethane and
forming the reactive titanacyclopropane.[5]

o Reaction with the Ester: The titanacyclopropane acts as a 1,2-dicarbanion equivalent and
reacts with the ester. This involves a two-fold alkylation of the ester's carbonyl group.[5]

o Formation of the Cyclopropanol: The reaction proceeds through an oxatitanacyclopentane
intermediate, which rearranges to a ketone. A subsequent intramolecular reaction forms the
cyclopropane ring, yielding the titanium salt of the cyclopropanol.[4]
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o Catalyst Regeneration and Product Formation: The titanium salt of the product undergoes
transmetalation with the Grignard reagent to regenerate the active titanium species and
produce the magnesium salt of the cyclopropanol product. An aqueous workup then yields
the final 1-Cyclopentylcyclopropan-1-ol.[4]

Catalyst Activation

2 EtMgBr
o R - Ethane .
Ti(OiPr)4 Et2Ti(OiPr)2 Titanacyclopropane

\C:fclopropanation ‘Workup
) ) ) || m30+ ||
Cyclopentyl-COOMe Oxatitanacyclopentane intermediate Product-MgX salt [ | 1-Cyclopentylcyclopropan-1-ol

Click to download full resolution via product page

Caption: Simplified workflow of the Kulinkovich reaction.

Experimental Protocol (Hypothetical)

» To a solution of methyl cyclopentanecarboxylate (1.0 eq) in anhydrous diethyl ether under an
inert atmosphere (argon or nitrogen), add titanium(IV) isopropoxide (0.1 eq).

e Cool the mixture to -78 °C.

e Slowly add a solution of ethylmagnesium bromide (2.2 eq) in diethyl ether, maintaining the
temperature below -70 °C.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for 12-18 hours.

e Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.
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o Extract the aqueous layer with diethyl ether (3x).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel to afford 1-
Cyclopentylcyclopropan-1-ol.

Structural Elucidation and Spectroscopic Analysis

As experimental data for 1-Cyclopentylcyclopropan-1-ol is not readily available, the following
spectral characteristics are predicted based on the analysis of similar structures and known
spectroscopic principles.

'H NMR Spectroscopy (Predicted)

o Cyclopropane Protons (CHz): Expect multiplets in the upfield region, typically between 0.2-
0.8 ppm. The diastereotopic nature of these protons would likely result in complex splitting
patterns.

o Cyclopentyl Protons (CH and CH2): A series of multiplets would be expected in the range of
1.2-1.9 ppm. The methine proton of the cyclopentyl group attached to the cyclopropane ring
might appear as a distinct multiplet.

o Hydroxyl Proton (OH): A broad singlet, the chemical shift of which would be dependent on
the concentration and solvent, typically in the range of 1.5-4.0 ppm.

13C NMR Spectroscopy (Predicted)

e Cyclopropane Carbons (CHz): Signals for the two methylene carbons of the cyclopropane
ring are expected in the upfield region, around 10-20 ppm.

e Quaternary Cyclopropane Carbon (C-OH): The carbon bearing the hydroxyl and cyclopentyl
groups would appear in the range of 50-70 ppm.

e Cyclopentyl Carbons: Signals for the cyclopentyl carbons would be expected in the range of
25-45 ppm.
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Infrared (IR) Spectroscopy (Predicted)

o O-H Stretch: A strong, broad absorption band in the region of 3200-3600 cm~1 is
characteristic of the hydroxyl group.[8]

e C-H Stretch (Cyclopentyl): Strong absorptions just below 3000 cm~1 (typically 2850-2960
cm™1) for the sp3 C-H bonds.[1]

e C-H Stretch (Cyclopropyl): Weaker absorptions just above 3000 cm~* (around 3040-3080
cm™~1) are characteristic of C-H bonds on a cyclopropane ring.[9]

o C-O Stretch: A moderate to strong absorption in the fingerprint region, likely between 1050-
1150 cm™1, corresponding to the C-O single bond stretch.

Mass Spectrometry (Predicted)

The predicted mass spectrum would show a molecular ion peak ([M]*) at m/z = 126. Other
significant predicted peaks from fragmentation include:

m/z (adduct) Predicted Collision Cross Section (A2
[M+H]* 125.5
[M+Na]* 1335
[M-H]~ 131.6
[M+H-H20]* 121.0

Data sourced from PubChemlLite.[2]

Potential Applications and Research Directions

The unique structural features of 1-Cyclopentylcyclopropan-1-ol make it an attractive
candidate for various applications, particularly in the realm of medicinal chemistry.

Role in Drug Discovery
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The incorporation of a cyclopropyl ring into a molecule can have several beneficial effects on its

pharmacokinetic and pharmacodynamic properties:

Metabolic Stability: The C-H bonds of a cyclopropane ring are stronger than those in typical
alkanes, making them less susceptible to oxidative metabolism by cytochrome P450
enzymes.[1]

Conformational Rigidity: The rigid nature of the cyclopropyl group can lock a molecule into a
bioactive conformation, potentially increasing its binding affinity to a biological target.

Modulation of Physicochemical Properties: The cyclopropyl group can be used to fine-tune
properties such as lipophilicity and pKa, which are crucial for a drug's absorption,
distribution, metabolism, and excretion (ADME) profile.

Given these advantages, 1-Cyclopentylcyclopropan-1-ol could serve as a valuable building

block for the synthesis of novel therapeutic agents in areas such as oncology, infectious

diseases, and central nervous system disorders.[1]

Research Directions

Synthesis of Novel Scaffolds: This compound could be used as a starting material for the
synthesis of more complex molecular architectures, including spirocycles and other
polycyclic systems.

Bioisosteric Replacement: The cyclopentylcyclopropanol moiety could be explored as a
bioisostere for other chemical groups in known bioactive molecules to improve their
properties.

Asymmetric Synthesis: The development of an enantioselective synthesis of 1-
Cyclopentylcyclopropan-1-ol would be of significant interest, as the stereochemistry of a
drug molecule is often critical to its biological activity.

Safety and Handling

As a tertiary alcohol and a strained-ring compound, 1-Cyclopentylcyclopropan-1-ol should be

handled with appropriate care in a laboratory setting. While a specific Safety Data Sheet (SDS)
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is not available, the following precautions are recommended based on the safety profiles of
similar compounds like tert-butanol and other flammable alcohols.[10][11]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn at all times.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are recommended.

» Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

Handling and Storage

« Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.

* Ignition Sources: This compound is expected to be a flammable liquid. Keep away from open
flames, sparks, and other sources of ignition.[11] Use non-sparking tools and ensure that
equipment is properly grounded.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong acids.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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